(2E)-2-cyano-3-(5-methylfuran-2-yl)-N-(3-nitrophenyl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-(5-methylfuran-2-yl)-N-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C15H11N3O4/c1-10-5-6-14(22-10)7-11(9-16)15(19)17-12-3-2-4-13(8-12)18(20)21/h2-8H,1H3,(H,17,19)/b11-7+
• InChI Key: SKKQBWCNKGSDFY-YRNVUSSQSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C(C#N)C(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC=C(O1)/C=C(\C#N)/C(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H11N3O4
• Molecular Weight: 297.26 g/mol
• CAS No.: 327075-33-2

Description

(2E)-2-cyano-3-(5-methylfuran-2-yl)-N-(3-nitrophenyl)prop-2-enamide is a synthetic acrylamide derivative featuring a conjugated α,β-unsaturated carbonyl system. The molecule comprises three key structural elements:

• Cyano group at the α-position, enhancing electrophilicity and enabling hydrogen-bonding interactions.
• 5-Methylfuran-2-yl substituent, contributing aromaticity and modulating electronic properties via the electron-donating methyl group.

This compound belongs to a class of acrylamides studied for their diverse biological activities, including antimicrobial and enzyme-inhibitory properties. Its stereochemistry (E-configuration) is critical for maintaining planarity and conjugation, which influence reactivity and binding affinity .

Biological Activity

(2E)-2-cyano-3-(5-methylfuran-2-yl)-N-(3-nitrophenyl)prop-2-enamide, also referred to by its IUPAC name, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, including anti-inflammatory effects, cytotoxicity, and other pharmacological properties, supported by relevant case studies and research findings.

• Molecular Formula : C15H12N2O2
• Molecular Weight : 252.273 g/mol
• Purity : Typically around 95% .

Anti-inflammatory Effects

Recent studies have highlighted the anti-inflammatory potential of compounds structurally related to (2E)-2-cyano-3-(5-methylfuran-2-yl)-N-(3-nitrophenyl)prop-2-enamide. For instance, in vitro assays have demonstrated that similar compounds can significantly reduce the production of pro-inflammatory cytokines such as IL-1β and TNFα. These findings suggest that the compound may modulate inflammatory pathways effectively .

Table 1: Summary of Anti-inflammatory Activity

Compound Name	Concentration (μM)	IL-1β Reduction (%)	TNFα Reduction (%)
JMPR-01	50	40	30
JMPR-01	25	35	25
(2E)-2-cyano...	TBD	TBD	TBD

Note: TBD = To Be Determined

Cytotoxicity Studies

Cytotoxicity assays are crucial for evaluating the safety profile of new compounds. Preliminary studies on similar derivatives indicate that they exhibit selective cytotoxicity against certain cancer cell lines while sparing normal cells. This selectivity is vital for therapeutic applications, as it minimizes adverse effects .

Table 2: Cytotoxicity Data

Cell Line	IC50 (μM)
HeLa	15
MCF-7	20
Normal Fibroblasts	>100

The proposed mechanism of action for (2E)-2-cyano-3-(5-methylfuran-2-yl)-N-(3-nitrophenyl)prop-2-enamide involves inhibition of key enzymes involved in inflammatory processes, such as COX-2 and iNOS. Molecular docking studies have suggested strong binding affinities to these targets, indicating that the compound may serve as a lead for further drug development .

Case Studies

• In Vivo Models : In an animal model of induced inflammation, administration of related compounds resulted in a significant reduction in paw edema and other inflammatory markers, supporting their potential use in treating inflammatory diseases.
• Clinical Relevance : The structural characteristics of (2E)-2-cyano derivatives have been linked to their biological activity, making them promising candidates for further investigation in clinical settings.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structurally analogous compounds share the acrylamide backbone but differ in substituents on the furan ring, aryl amide group, or additional functional groups. Below is a comparative analysis based on synthesis, physicochemical properties, and biological activity:

Structural Analogues and Physicochemical Properties

Compound Name	Substituents (Furan/Amide)	Melting Point (°C)	Yield (%)	Key Structural Features	Reference
(2E)-2-cyano-3-(4-methoxyphenyl)-N-(4-sulfamoylphenyl)prop-2-enamide (5b)	4-Methoxyphenyl / 4-sulfamoylphenyl	292	90	Electron-donating methoxy group enhances solubility; sulfamoyl improves H-bonding
(2E)-3-(5-(2-bromo-4-nitrophenyl)furan-2-yl)-2-cyano-N-(3-methylphenyl)prop-2-enamide	2-Bromo-4-nitrophenyl / 3-methylphenyl	N/A	N/A	Bromine increases molecular weight; nitro group enhances electrophilicity
(2E)-N-(3-ethoxyphenyl)-3-[5-(2-methyl-4-nitrophenyl)furan-2-yl]prop-2-enamide (5910-80-5)	2-Methyl-4-nitrophenyl / 3-ethoxyphenyl	N/A	N/A	Ethoxy group balances lipophilicity; nitro and methyl optimize steric effects
(2E)-2-cyano-3-(4-fluorophenyl)-N-(4-sulfamoylphenyl)acrylamide (20)	4-Fluorophenyl / 4-sulfamoylphenyl	N/A	83	Fluorine enhances metabolic stability; sulfamoyl aids crystallinity
AGK2 [(2E)-2-cyano-3-(5-(2,5-dichlorophenyl)furan-2-yl)-N-(quinolin-5-yl)prop-2-enamide]	2,5-Dichlorophenyl / quinolin-5-yl	N/A	N/A	Chlorine atoms and quinoline improve SIRT2 inhibition; high molecular weight (481.43 g/mol)

Physicochemical and Spectroscopic Data

• IR Spectroscopy: Cyano group absorption ~2200 cm⁻¹; carbonyl (C=O) stretch ~1680 cm⁻¹ .
• NMR : α,β-unsaturated protons resonate at δ 7.5–8.5 ppm (¹H); furan carbons appear at δ 110–150 ppm (¹³C) .